Cas no 1089281-86-6 (5-Bromo-4-methyl-2-nitroanisole)

• Product Name: 5-Bromo-4-methyl-2-nitroanisole
• CAS No: 1089281-86-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD20482626
• CID: 2083700
• PubChem ID: 59441753
• Update Time: 2025-08-05

5-Bromo-4-methyl-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-2-nitroanisole
• 1-bromo-5-methoxy-2-methyl-4-nitrobenzene
• RSQRVVVHNGPSGG-UHFFFAOYSA-N
• 6349AJ
• FCH2485372
• SY026344
• 5-bromo-4-methyl-2-nitrophenyl methyl ether
• 1-bromo-2-methyl-5-(methyloxy)-4-nitrobenzene
• CS-0159336
• SCHEMBL310970
• 1089281-86-6
• MFCD20482626
• AKOS024258095
• DA-15735
• AS-32470
• EN300-4440012

• MDL： MFCD20482626
• Inchi： 1S/C8H8BrNO3/c1-5-3-7(10(11)12)8(13-2)4-6(5)9/h3-4H,1-2H3
• InChI Key： RSQRVVVHNGPSGG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.8

Experimental Properties

• PSA: 55.05000
• LogP: 3.19750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Bromo-4-methyl-2-nitroanisole

Professional Introduction to 5-Bromo-4-methyl-2-nitroanisole (CAS No. 1089281-86-6)

5-Bromo-4-methyl-2-nitroanisole is a significant organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1089281-86-6, is a nitroaromatic derivative with a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methyl substituents, along with the nitro group, endows this molecule with distinct reactivity patterns that are exploited in multiple synthetic pathways.

The structural motif of 5-Bromo-4-methyl-2-nitroanisole consists of a phenolic ring substituted with a bromine atom at the 5-position, a methyl group at the 4-position, and a nitro group at the 2-position. This specific arrangement of functional groups allows for versatile chemical transformations, making it a crucial building block in the development of novel pharmaceuticals and agrochemicals. The compound's ability to undergo selective functionalization at multiple sites has been leveraged in the synthesis of complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in 5-Bromo-4-methyl-2-nitroanisole can be reduced to an amine, which can then be further modified to produce bioactive substances. This transformation is particularly relevant in medicinal chemistry, where nitroaromatics are being investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine and methyl substituents provide additional handles for chemical modification, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 5-Bromo-4-methyl-2-nitroanisole is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are essential scaffolds in drug discovery due to their prevalence in biologically active natural products. Researchers have utilized CAS No. 1089281-86-6 to construct fused rings systems such as benzothiophenes and benzofurans, which are known for their diverse pharmacological effects. The ability to introduce these functional groups into a single molecular framework makes this compound an indispensable tool in synthetic organic chemistry.

The application of computational methods has further enhanced the utility of 5-Bromo-4-methyl-2-nitroanisole in drug design. Molecular modeling studies have shown that this compound can interact with biological targets in specific ways, providing insights into its potential therapeutic effects. These studies often involve virtual screening of large compound libraries to identify candidates with optimal binding affinities. The structural features of CAS No. 1089281-86-6, including its aromatic system and functional groups, make it a promising candidate for such computational analyses.

In addition to its pharmaceutical applications, 5-Bromo-4-methyl-2-nitroanisole has found utility in materials science. The nitro group can be used to modify polymers and other materials, enhancing their thermal stability or optical properties. This has led to investigations into using this compound as a precursor for advanced materials that could find applications in electronics or coatings industries. The versatility of its reactivity makes it a valuable asset in both life sciences and materials science research.

The synthesis of CAS No. 1089281-86-6 itself is an area of active research. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have been driven by the need for high-purity intermediates in pharmaceutical manufacturing. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. Such innovations not only enhance the availability of this compound but also contribute to sustainable chemical practices by reducing waste and energy consumption.

The safety profile of 5-Bromo-4-methyl-2-nitroanisole is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. This includes appropriate storage conditions and personal protective equipment when working with this compound. Research institutions and pharmaceutical companies adhere to stringent guidelines to mitigate any potential risks associated with its use.

The future prospects for CAS No. 1089281-86-6 are promising, given its broad utility across multiple scientific disciplines. Ongoing research continues to uncover new synthetic routes and applications for this versatile compound. As our understanding of molecular interactions deepens, so too does the potential for discovering novel therapeutics derived from nitroaromatic precursors like this one. The continued exploration of its pharmacological properties will likely yield significant advancements in medicine and beyond.